9-methyl-6-[5-(5-methylpyrazine-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine

• IUPAC Name: [2-(9-methylpurin-6-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]-(5-methylpyrazin-2-yl)methanone
• InChI: InChI=1S/C18H20N8O/c1-11-3-20-14(4-19-11)18(27)26-7-12-5-25(6-13(12)8-26)17-15-16(21-9-22-17)24(2)10-23-15/h3-4,9-10,12-13H,5-8H2,1-2H3
• InChI Key: WXNNEBKPSBMSSN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=N1)C(=O)N2CC3CN(CC3C2)C4=NC=NC5=C4N=CN5C
• Molecular Formula: C18H20N8O
• Molecular Weight: 364.4 g/mol
• CAS No.: 2640965-36-0

Description

9-Methyl-6-[5-(5-methylpyrazine-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine is a structurally complex purine derivative characterized by a bicyclic octahydropyrrolo[3,4-c]pyrrole moiety at the 6-position of the purine core. The 9-position of the purine is substituted with a methyl group, which may influence steric and electronic properties.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of 9-methyl-6-[5-(5-methylpyrazine-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine can be contextualized against related purine and heterocyclic derivatives. Below is a comparative analysis based on substituent variations, synthetic strategies, and inferred physicochemical properties:

Substituent Diversity at the 6-Position

Compound Name	Substituent at Position 6	Key Structural Features	Potential Implications
Target Compound	5-(5-Methylpyrazine-2-carbonyl)-octahydropyrrolo[3,4-c]pyrrole	Bicyclic amine with pyrazine carbonyl; rigid, electron-deficient heterocycle	Enhanced binding specificity, potential solubility challenges due to lipophilic groups
9-(2-Methoxyethyl)-6-[5-(1-methyl-1H-pyrazole-3-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine	5-(1-Methylpyrazole-3-carbonyl)-octahydropyrrolo[3,4-c]pyrrole	Pyrazole carbonyl; smaller heterocycle, less π-deficient	Reduced steric hindrance, possible metabolic instability
8-(2-Chlorophenyl)-9-(tetrahydro-2H-pyran-4-yl)-2-methyl-6-(4-methylpiperazin-1-yl)-9H-purine	4-Methylpiperazin-1-yl	Flexible piperazine ring; basic nitrogen	Improved aqueous solubility, potential for cation-π interactions
6-Phenyl-9-(tetrahydro-2H-pyran-2-yl)-9H-purine	Phenyl	Simple aromatic substituent	High lipophilicity, limited target specificity

Physicochemical and Pharmacokinetic Properties

• LogP and Solubility : The pyrazine carbonyl and methyl groups in the target compound likely increase logP compared to analogues with polar piperazine () or methoxyethyl () substituents. This may reduce aqueous solubility but enhance membrane permeability .
• Metabolic Stability : The octahydropyrrolo-pyrrole system’s rigidity may confer resistance to enzymatic degradation compared to flexible piperazine derivatives .
• Bioavailability : The combination of a purine core and bicyclic amine may balance molecular weight (<500 Da) and hydrogen-bonding capacity, adhering to Lipinski’s rules for drug-likeness.

Research Findings and Implications

• Kinase Inhibition : The pyrazine motif is common in kinase inhibitors (e.g., imatinib derivatives), implying possible ATP-competitive binding .
• GPCR Modulation : Bicyclic amines are prevalent in GPCR-targeted drugs (e.g., antipsychotics), suggesting utility in CNS disorders .